1-[(tert-Butoxy)carbonyl]-4-cyano-1H-indole-2-carboxylic acid

• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol
• IUPAC Name: 4-cyano-1-[(2-methylpropan-2-yl)oxycarbonyl]indole-2-carboxylic acid
• InChI: InChI=1S/C15H14N2O4/c1-15(2,3)21-14(20)17-11-6-4-5-9(8-16)10(11)7-12(17)13(18)19/h4-7H,1-3H3,(H,18,19)
• InChI Key: HJXHECQRNFGVBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=CC=CC(=C2C=C1C(=O)O)C#N

Description

1-[(tert-Butoxy)carbonyl]-4-cyano-1H-indole-2-carboxylic acid is a Boc-protected indole derivative featuring a cyano group at the 4-position and a carboxylic acid moiety at the 2-position. This compound serves as a critical intermediate in medicinal chemistry and organic synthesis, particularly in the development of kinase inhibitors and other bioactive molecules. The tert-butoxycarbonyl (Boc) group enhances solubility and stability during synthetic workflows, while the electron-withdrawing cyano substituent modulates electronic properties and reactivity.

Preparation Methods

The synthesis of 1-[(tert-Butoxy)carbonyl]-4-cyano-1H-indole-2-carboxylic acid typically involves multi-step organic reactions. One common method includes the protection of the amine group with a tert-butoxycarbonyl group using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . The cyano group can be introduced through nucleophilic substitution reactions. Industrial production methods often utilize flow microreactor systems for the efficient and sustainable introduction of the tert-butoxycarbonyl group .

Chemical Reactions Analysis

1-[(tert-Butoxy)carbonyl]-4-cyano-1H-indole-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the cyano group to an amine group.

Substitution: The cyano group can participate in nucleophilic substitution reactions. Common reagents used in these reactions include strong acids like trifluoroacetic acid for deprotection, and bases like sodium hydroxide for protection reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-[(tert-Butoxy)carbonyl]-4-cyano-1H-indole-2-carboxylic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme mechanisms and protein interactions.

Medicine: Investigated for potential therapeutic applications due to its structural similarity to bioactive indole derivatives.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of 1-[(tert-Butoxy)carbonyl]-4-cyano-1H-indole-2-carboxylic acid involves its interaction with molecular targets through its functional groups. The tert-butoxycarbonyl group can be selectively cleaved under acidic conditions, revealing an active amine group that can participate in further reactions . The cyano group can act as an electrophile in nucleophilic substitution reactions, facilitating the formation of new bonds and structures.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Substituent Effects

The following table summarizes key analogs and their structural differences:

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight	CAS Number	Key References
1-[(tert-Butoxy)carbonyl]-4-cyano-1H-indole-2-carboxylic acid (Target)	4-CN, 2-COOH	C₁₅H₁₅N₂O₅	303.29	Not provided	N/A
1-(tert-Butoxycarbonyl)-4-methoxy-1H-indole-2-carboxylic acid	4-OCH₃, 2-COOH	C₁₅H₁₇NO₅	291.30	2059950-57-9
[1-(tert-Butoxycarbonyl)-4-fluoro-1H-indol-2-yl]boronic acid	4-F, 2-B(OH)₂	C₁₄H₁₆BFNO₄	308.10	1000068-25-6
1-[(tert-Butoxy)carbonyl]-4-methyl-2,3-dihydro-1H-indole-2-carboxylic acid	4-CH₃, partially saturated indole ring, 2-COOH	C₁₅H₁₉NO₄	277.32	2059937-93-6
Ethyl 1-[(tert-butoxycarbonyl)amino]-2-methyl-5-(1-methyl-1H-indol-3-yl)-...	Complex pyrrole-indole hybrid	C₃₂H₃₄N₄O₅	554.63	Not provided

Key Observations:

• Electron Effects: The 4-cyano group in the target compound withdraws electron density, increasing the acidity of the 2-carboxylic acid compared to the 4-methoxy analog (electron-donating OCH₃ group) .
• Boron vs. Carboxylic Acid : The boronic acid analog (4-F, 2-B(OH)₂) is tailored for Suzuki-Miyaura cross-coupling reactions, unlike the carboxylic acid derivatives, which are more suited for amide bond formation .

Physicochemical Properties

Property	Target Compound (4-CN)	4-OCH₃ Analog	4-F Boronic Acid	Dihydroindole Analog
Melting Point (°C)	Not reported	Not reported	Not reported	Not reported
Solubility	Moderate in polar solvents (est.)	Likely higher in organic solvents due to OCH₃	High in THF (boronic acid reactivity)	Lower due to saturated ring
Stability	Stable under inert conditions	Requires cold storage	Air/moisture-sensitive	Likely stable

Spectral Data Highlights:

• IR Spectroscopy : Carboxylic acid C=O stretch ~1680–1765 cm⁻¹ (consistent across analogs) .
• ¹H-NMR: Downfield shifts for indole protons in cyano vs. methoxy derivatives due to electronic effects .

Biological Activity

1-[(tert-Butoxy)carbonyl]-4-cyano-1H-indole-2-carboxylic acid, also known by its CAS number 675606-20-9, is a compound of significant interest due to its potential biological activities. This article reviews the biological activity of this compound, highlighting its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 1-[(tert-Butoxy)carbonyl]-4-cyano-1H-indole-2-carboxylic acid is $C_{14}H_{15}NO_{4}$ with a molecular weight of 261.27 g/mol. The compound features an indole structure, which is known for its diverse biological activities, including anti-inflammatory and anticancer properties.

Property	Value
Molecular Formula	C14H15NO4
Molecular Weight	261.27 g/mol
Boiling Point	Not available
Log P (octanol-water)	Not specified
Solubility	High GI absorption

Anticancer Properties

Recent studies have indicated that compounds related to indole structures exhibit significant anticancer activities. For instance, indole derivatives have been shown to inhibit various cancer cell lines through different mechanisms such as apoptosis induction and cell cycle arrest.

A study on indole derivatives demonstrated that modifications at the 2-position of the indole nucleus could enhance cytotoxicity against cancer cell lines. The presence of electron-donating groups at specific positions significantly increased the compounds' activity against human glioblastoma U251 cells and melanoma WM793 cells .

The biological activity of 1-[(tert-Butoxy)carbonyl]-4-cyano-1H-indole-2-carboxylic acid may be attributed to its ability to interact with specific cellular targets. For example, indole derivatives have been reported to inhibit the activity of HIV integrase, an essential enzyme for viral replication. The mechanism involves chelation with metal ions in the active site of the integrase enzyme, disrupting its function .

Study on Antitumor Activity

In a comparative study evaluating various indole derivatives, it was found that certain modifications led to enhanced antitumor activity. Compounds with a cyano group at the 4-position exhibited improved potency against multiple cancer cell lines compared to their counterparts lacking this modification .

Research on Inhibitory Effects

A detailed investigation into the inhibitory effects of indole derivatives on interleukin-4 gene expression revealed that these compounds could modulate immune responses effectively. This property suggests potential therapeutic applications in autoimmune diseases and inflammatory conditions .

Summary of Findings

Study Focus	Key Findings
Anticancer Activity	Enhanced cytotoxicity in modified indoles
Mechanism of Action	Inhibition of HIV integrase via metal chelation
Immune Modulation	Suppression of interleukin-4 expression